Cas no 2411240-61-2 (N-(1-cyano-2-phenylethyl)prop-2-enamide)

• Product Name: N-(1-cyano-2-phenylethyl)prop-2-enamide
• CAS No: 2411240-61-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6151053
• PubChem ID: 165994572
• Update Time: 2025-05-20

N-(1-cyano-2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-2-phenylethyl)prop-2-enamide
• 2411240-61-2
• EN300-7442289
• Z3024769554

• Inchi： 1S/C12H12N2O/c1-2-12(15)14-11(9-13)8-10-6-4-3-5-7-10/h2-7,11H,1,8H2,(H,14,15)
• InChI Key： BQZZZJPWGUAUDQ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-2-phenylethyl)prop-2-enamide

Professional Introduction to N-(1-cyano-2-phenylethyl)prop-2-enamide (CAS No. 2411240-61-2)

N-(1-cyano-2-phenylethyl)prop-2-enamide, a compound with the chemical identifier CAS No. 2411240-61-2, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of N-(1-cyano-2-phenylethyl)prop-2-enamide consists of a prop-2-enamide moiety linked to a 1-cyano-2-phenylethyl group, which together contributes to its distinctive chemical properties and reactivity.

The prop-2-enamide functional group is well-known for its role in the synthesis of various bioactive molecules, including non-peptide inhibitors and anxiolytic agents. Its amide linkage provides a stable scaffold for further derivatization, enabling the creation of diverse pharmacophores. The presence of the cyano group in the side chain enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the phenyl ring introduces hydrophobicity and potential π-stacking interactions, which can influence the compound's solubility and binding affinity.

In recent years, there has been growing interest in exploring novel compounds with amide-based structures for their therapeutic potential. Studies have demonstrated that amides can serve as effective pharmacological tools due to their ability to modulate enzyme activity and receptor binding. The specific combination of functional groups in N-(1-cyano-2-phenylethyl)prop-2-enamide makes it a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs targeting neurological disorders. Research has shown that amide derivatives can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as anxiety, depression, and neurodegenerative diseases. The unique structural features of N-(1-cyano-2-phenylethyl)prop-2-enamide, including its cyano-substituted phenethylamine core, suggest that it may exhibit selectivity for certain receptor subtypes, thereby minimizing off-target effects.

The synthesis of N-(1-cyano-2-phenylethyl)prop-2-enamide presents an intriguing challenge for synthetic chemists due to its complex structural motif. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in catalytic methods and transition-metal chemistry have provided new avenues for more efficient synthesis, allowing for the production of this compound on a larger scale. These advancements are crucial for facilitating further pharmacological studies and potential drug development.

Recent computational studies have also highlighted the importance of understanding the conformational dynamics of amide-based molecules like N-(1-cyano-2-phenylethyl)prop-2-enamide. Molecular modeling techniques have revealed insights into how different conformations can influence binding affinity and metabolic stability. These findings are particularly relevant for designing molecules with enhanced pharmacokinetic properties, which is essential for translating preclinical findings into clinical success.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of compounds like N-(1-cyano-2-phenylethyl)prop-2-enamide in various biological environments. This approach not only accelerates the drug discovery process but also helps in identifying potential lead candidates with optimized properties before experimental validation.

In conclusion, N-(1-cyano-2-phenylethyl)prop-2-enamide (CAS No. 2411240-61-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for further research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutics.